Cas no 81075-52-7 ((R)-Sodium Danshensu)

• Product Name: (R)-Sodium Danshensu
• CAS No: 81075-52-7
• MF: C₉H₉NaO₅
• MW: 220.154534101486
• CID: 4738307
• PubChem ID: 329825582
• Update Time: 2025-11-02

(R)-Sodium Danshensu Chemical and Physical Properties

Names and Identifiers

• Sodium Danshensu
• sodium (R)-3-(3,4-dihydroxyphenyl)-2-hydroxypropanoate
• Sodium Danshensu,(S)
• C9H9O5.Na
• Danshensu sodium salt, >=98% (HPLC)
• X1119
• sodium;(2R)-3-(3,4-dihydroxyphenyl)-2-hydroxypropanoate
• (R)-α,3,4-Trihydroxy-benzenepropanoic acid sodium salt
• (R)-(+)-3-(3,4-Dihydroxyphenyl)lactic acid
• 3-(3′,4′-Dihydroxyphenyl)-(2R)-lactic acid sodium salt
• DS 182
• Dan Shen Su
• Dan shen suan A
• Salianic acid A
• Salvianic acid A
• 81075-52-7
• Tanshinol Sodium; Salvianic Acid A Sodium; Dan Shen Suan A Sodium Salt; (alphaR)-alpha,3,4-Trihydroxy-benzenepropanoic Acid Monosodium Salt; (R)-alpha,3,4-Trihydroxy-benzenepropanoic Acid Monosodium Salt;
• MFCD07781415
• Danshensu (sodium)
• Danshensu sodium salt
• AKOS037514844
• (R)-Sodium Danshensu
• Sodium Danshensu;()-DanShenSu sodium sal
• Q-100763
• HY-N1913A
• CS-0168760

• MDL： MFCD07781415
• Inchi： 1S/C9H10O5.Na/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14;/h1-3,8,10-12H,4H2,(H,13,14);/q;+1/p-1/t8-;/m1./s1
• InChI Key： ZMMKVDBZTXUHFO-DDWIOCJRSA-M
• SMILES： [Na+].O[C@@H](C(=O)[O-])CC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 220.03476767g/mol
• Monoisotopic Mass: 220.03476767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Solubility: H2O: soluble20mg/mL, clear
• Optical Activity: [α]/D +30 to +40°, c = 1 in H2O

(R)-Sodium Danshensu Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (R)-Sodium Danshensu

Comprehensive Guide to (R)-Sodium Danshensu (CAS No. 81075-52-7): Properties, Applications, and Market Insights

(R)-Sodium Danshensu (CAS No. 81075-52-7) is a bioactive sodium salt derived from Danshen (Salvia miltiorrhiza), a traditional Chinese herb widely studied for its cardiovascular benefits. This compound has gained significant attention in pharmaceutical research due to its potential therapeutic effects, particularly in oxidative stress and inflammatory responses. As a derivative of Danshensu, it offers improved solubility and bioavailability, making it a promising candidate for drug development.

The chemical structure of (R)-Sodium Danshensu features a chiral center, with the (R)-enantiomer demonstrating superior biological activity compared to its (S)-counterpart. Researchers have identified its role in modulating nitric oxide (NO) production and vascular endothelial function, aligning with current trends in cardiometabolic health research. These properties make it highly relevant to modern studies on natural product derivatives and precision medicine approaches.

In pharmaceutical applications, (R)-Sodium Danshensu is being investigated for its potential in managing ischemic diseases and microcirculation disorders. Recent studies highlight its ability to protect against reperfusion injury, a hot topic in cardiac research. Its mechanism of action involves the regulation of Nrf2/HO-1 pathways, which are central to cellular defense against oxidative damage. This positions the compound as a subject of interest in anti-aging research and neuroprotection studies.

The global market for (R)-Sodium Danshensu reflects growing demand in nutraceutical formulations and cosmeceutical products. Industry reports indicate increasing incorporation of this ingredient in heart health supplements and skincare solutions targeting cellular rejuvenation. Manufacturers are developing advanced extraction and purification techniques to meet the need for high-purity Danshen extracts, with 81075-52-7 being a key quality marker.

Quality control of (R)-Sodium Danshensu involves rigorous analytical methods including HPLC and chiral separation techniques. The compound's stability profile makes it suitable for various formulation types, from oral dosage forms to topical applications. Current research explores its synergistic effects with other plant-derived actives, particularly in traditional medicine modernization initiatives.

From a regulatory perspective, (R)-Sodium Danshensu is generally recognized as safe for research use, with increasing documentation supporting its GRAS status in specific applications. The scientific community continues to investigate its full pharmacological potential, with recent studies examining its role in gut-brain axis modulation and mitochondrial function optimization - two trending areas in holistic health research.

Future directions for 81075-52-7 research include exploring its application in personalized nutrition and functional foods, particularly for populations with metabolic syndrome risk factors. The compound's dual action on both vascular health and cellular protection makes it a versatile ingredient for next-generation health and wellness products. Ongoing clinical trials are expected to further validate its therapeutic potential and expand its commercial applications.